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Get Quote

For researchers, scientists, and drug development professionals, ensuring the accuracy and

reliability of analytical data is paramount. Proficiency testing (PT) schemes are a cornerstone of

laboratory quality assurance, providing an independent assessment of a laboratory's

performance. This guide offers a comparative overview of available PT schemes for the

analysis of phenolic compounds, details common analytical methodologies, and provides a

framework for selecting the most suitable scheme.

Comparison of Major Proficiency Testing Schemes
Several organizations offer PT schemes that include the analysis of phenolic compounds,

primarily within their water and environmental chemistry programs. The two most prominent

providers identified are FAPAS®, a service from Fera Science Ltd., and LGC AXIO Proficiency

Testing. While Trilogy Analytical Laboratory is a known PT provider, their publicly available

information focuses more on mycotoxins and other contaminants, with less specific detail on

phenolic compound schemes.[1][2]

The following table summarizes the key features of the PT schemes offered by FAPAS® and

LGC AXIO for the analysis of phenolic compounds. It is important to note that specific details

regarding the individual phenolic compounds tested, their concentration ranges, and the
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frequency of testing are often found in the detailed scheme descriptions and annual reports,

which should be consulted directly for the most up-to-date information.

Feature
FAPAS® (Water and
Environmental Chemistry)

LGC AXIO Proficiency
Testing (AQUACHECK)

Matrices Offered

Drinking Water, Wastewater,

Surface Water, Groundwater,

Soil.[3][4]

Clean Water (Potable),

Wastewater, Surface Water,

Groundwater, Sludge, Soil.[5]

[6]

Analytes

Generally listed as "Phenols"

or part of organic contaminants

groups. Specific individual

compounds may vary by test.

Listed as "Phenols" and

"Phenol (total)".[5] The

AQUACHECK scheme covers

a wide range of organic

analytes.[7]

Frequency

Regular distributions

throughout the year. Specific

schedules are available in their

program catalogs.[8]

The AQUACHECK scheme

has been in continuous

operation since 1985 with

multiple rounds per year.[5][7]

Accreditation ISO/IEC 17043.[9] ISO/IEC 17043.[10]

Reporting

Comprehensive reports with

statistical analysis and method

comparisons are provided to

participants.[9]

Reports are available to

participants, often through a

secure online portal, and

include performance scoring.

Experimental Protocols for Phenolic Compound
Analysis
While PT schemes provide the test materials, participating laboratories are typically responsible

for selecting and performing the analytical method. Standardized methods, such as those

published by the U.S. Environmental Protection Agency (EPA), are commonly employed. Below

are detailed summaries of two widely used EPA methods for the determination of phenolic

compounds in water.
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U.S. EPA Method 528: Determination of Phenols in
Drinking Water by Solid Phase Extraction and Gas
Chromatography/Mass Spectrometry (GC/MS)
This method is suitable for the determination of a wide range of phenolic compounds in

drinking water.

1. Sample Preparation and Extraction:

A 1-liter water sample is collected in a clean glass container.

If residual chlorine is present, it is quenched with a dechlorinating agent (e.g., sodium

thiosulfate).

The sample is acidified to a pH < 2 with a suitable acid (e.g., hydrochloric acid).

Internal standards are added to the sample.

The sample is passed through a solid-phase extraction (SPE) cartridge containing a

polymeric sorbent. The phenolic compounds are adsorbed onto the sorbent.

The cartridge is then eluted with a small volume of an organic solvent (e.g., methylene

chloride) to recover the phenolic compounds.

The eluate is concentrated to a final volume of 1 mL.

2. Gas Chromatography/Mass Spectrometry (GC/MS) Analysis:

A small volume of the concentrated extract is injected into a gas chromatograph (GC)

equipped with a capillary column.

The GC separates the individual phenolic compounds based on their volatility and interaction

with the column's stationary phase.

The separated compounds then enter a mass spectrometer (MS), which bombards them

with electrons, causing them to fragment in a characteristic pattern.
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The MS detects and records the mass-to-charge ratio of these fragments, creating a mass

spectrum for each compound.

The identification of each phenolic compound is confirmed by comparing its retention time

and mass spectrum to that of a known standard.

Quantification is achieved by comparing the response of the target analyte to the response

of the internal standard.

U.S. EPA Method 604: Phenols by Gas Chromatography
with Flame Ionization Detection (FID)
This method is applicable to the determination of phenol and certain substituted phenols in

municipal and industrial discharges.

1. Sample Preparation and Extraction:

A 1-liter water sample is collected and preserved as in Method 528.

The sample is acidified to a pH of less than 2 with sulfuric acid.

The acidified sample is extracted three times with methylene chloride in a separatory funnel.

The methylene chloride extracts are combined and dried by passing them through a column

of anhydrous sodium sulfate.

The dried extract is concentrated to a volume of 1 mL.

2. Gas Chromatography (GC) Analysis:

An aliquot of the concentrated extract is injected into a GC equipped with a Flame Ionization

Detector (FID).

The individual phenolic compounds are separated in the GC column.

The FID produces a signal that is proportional to the amount of organic carbon entering it.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The identification of a phenolic compound is based on its retention time compared to a

known standard.

Quantification is performed by comparing the peak area of the analyte to a calibration curve

prepared from standards of known concentrations.

Visualizing the Proficiency Testing Process
To better understand the workflow of a typical proficiency testing scheme and the decision-

making process for selecting a suitable scheme, the following diagrams are provided.
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Caption: A generalized workflow of a proficiency testing scheme for phenolic compounds

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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